- Dimeric Structure of Pseudokinase RNase L Bound to 2-5A Reveals a Basis for Interferon-Induced Antiviral Activity, Molecular Cell, 2014, 53(2), 221-234
Cas no 61172-40-5 (Oligoadenylate)
Oligoadenylate structure
Product Name:Oligoadenylate
CAS No:61172-40-5
MF:C30H38N15O19P3
MW:1005.63310670853
CID:504037
Update Time:2023-08-02
Oligoadenylate Chemical and Physical Properties
Names and Identifiers
-
- 2',5'-oligoadenylate
- 5')-adenylyl-(2'®
- Oligoadenylate
- Papapa
- Oligo(A)
- 2-5A Tetramer
- 2',5'-Adenylate trimer
- 2'-5'-Oligoadenylate trimer
- 2',5'-Linked triadenylic acid
- 2',5'-(PA)3
- Adenylyl-(2'-5')-adenylyl-(2'-5')adenylic acid
- 2-5A
- (5'-O-Phosphoryladenylyl)(2'-5')adenylyl(2'-5')adenosine
- 5'-Adenylic acid, adenylyl-(5'-2')-adenylyl-(5'-2')-
- C30H38N15O19P3
-
- Inchi: 1S/C30H38N15O19P3/c31-22-13-25(37-4-34-22)43(7-40-13)28-19(49)16(46)10(60-28)2-58-66(53,54)64-21-18(48)12(62-30(21)45-9-42-15-24(33)36-6-39-27(15)45)3-59-67(55,56)63-20-17(47)11(1-57-65(50,51)52)61-29(20)44-8-41-14-23(32)35-5-38-26(14)44/h4-12,16-21,28-30,46-49H,1-3H2,(H,53,54)(H,55,56)(H2,31,34,37)(H2,32,35,38)(H2,33,36,39)(H2,50,51,52)/t10?,11-,12-,16-,17-,18-,19-,20?,21-,28?,29-,30-/m1/s1
- InChI Key: SIIZPVYVXNXXQG-KGXOGWRBSA-N
- SMILES: P(=O)(O)(OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)OP(=O)(O)OCC1[C@H]([C@H](C(N2C=NC3C(N)=NC=NC2=3)O1)O)O)O)OC1[C@H](N2C=NC3C(N)=NC=NC2=3)O[C@H](COP(=O)(O)O)[C@H]1O
Computed Properties
- Hydrogen Bond Donor Count: 11
- Hydrogen Bond Acceptor Count: 31
- Heavy Atom Count: 67
- Rotatable Bond Count: 16
- Complexity: 1880
- Topological Polar Surface Area: 496
Oligoadenylate Production Method
Production Method 1
Reaction Conditions
1.1R:Glycerol, R:HSCH2CH2OH, R:Mg(OAc)2, R:KCl, S:H2O, 20 h, 37°C
Reference
Oligoadenylate Raw materials
Oligoadenylate Preparation Products
Oligoadenylate Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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